Cas no 28136-58-5 (Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)](pyridine)(trifluoromethyl)-, (OC-6-12)- (9CI))

• Product Name: Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)](pyridine)(trifluoromethyl)-, (OC-6-12)- (9CI)
• CAS No: 28136-58-5
• MF: C₁₄H₂₆CoF₃N₅O₄
• MW: 444.315754413605
• CID: 272230
• Update Time: 2024-01-27

Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)](pyridine)(trifluoromethyl)-, (OC-6-12)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)](pyridine)(trifluoromethyl)-, (OC-6-12)- (9CI)
• cobalt(2+),N-[(Z)-3-nitrosobut-2-en-2-yl]hydroxylamine,piperidin-1-ide,trifluoromethane
• NSC169924
• NSC-169924

• Inchi： 1S/C5H10N.2C4H8N2O2.CF3.Co/c1-2-4-6-5-3-1;2*1-3(5-7)4(2)6-8;2-1(3)4;/h1-5H2;2*5,7H,1-2H3;;/q-1;;;-1;+2/b;2*4-3-;;
• InChI Key： MZMHZUZMEYJKIJ-GLPMUSQESA-N
• SMILES： [Co+2].F[C-](F)F.O([H])N([H])/C(/C([H])([H])[H])=C(/C([H])([H])[H])\N=O.O([H])N([H])/C(/C([H])([H])[H])=C(/C([H])([H])[H])\N=O.[N-]1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 444.12700
• Monoisotopic Mass: 444.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 404
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Experimental Properties

• PSA: 96.20000
• LogP: 1.46550